17(R)-HDHA

• Molecular Formula: C22H32O3
• Molecular Weight: 344.5 g/mol
• InChI: InChI=1S/C22H32O3/c1-2-3-15-18-21(23)19-16-13-11-9-7-5-4-6-8-10-12-14-17-20-22(24)25/h3,5-8,11-16,19,21,23H,2,4,9-10,17-18,20H2,1H3,(H,24,25)/b7-5+,8-6+,13-11+,14-12+,15-3+,19-16+/t21-/m1/s1
• InChIKey: SWTYBBUBEPPYCX-BRBHXTLRSA-N

17(R)-HDHA: Aspirin-Triggered SPM Precursor

17(R)-HDHA (17(R)-hydroxy docosahexaenoic acid, CAS 155976-53-7) is a specialized pro-resolving lipid mediator (SPM) precursor that is generated via aspirin-acetylated cyclooxygenase-2 (COX-2) metabolism of docosahexaenoic acid (DHA) [1]. This compound is the primary oxygenation product of DHA under aspirin-treated conditions and serves as the direct biosynthetic precursor to the aspirin-triggered 17(R)-epimer series of resolvins (AT-RvD1 through AT-RvD4) [2]. Unlike its 17(S) enantiomer counterpart produced via 15-lipoxygenase in the absence of aspirin, 17(R)-HDHA exhibits distinct enzymatic origin and stereospecific biological activities [3].

▸ Aspirin-triggered pro-resolution pathway studies

▸ 17(R) enantiomer required for acetylated COX-2 pathway

▸ Precursor to AT-RvD series, distinct from 17(S)-HDHA

• [1] Serhan CN, Hong S, Gronert K, Colgan SP, Devchand PR, Mirick G, Moussignac RL. Resolvins: a family of bioactive products of omega-3 fatty acid transformation circuits initiated by aspirin treatment that counter proinflammation signals. J Exp Med. 2002;196(8):1025-1037. doi:10.1084/jem.20020760. View Source
• [2] A defect in the activities of Δ6 and Δ5 desaturases and pro-resolution bioactive lipids in the pathobiology of non-alcoholic fatty liver disease. World J Gastroenterol. 2011; Figure 4. View Source
• [3] Steric analysis of 17-HDHA generated by neuroblastoma cells. Chiral-phase HPLC analysis demonstrating 17(S) (64%) and 17(R) (36%) enantiomer distribution. Data from PMC2830131 Figure 4. View Source

17(R)-HDHA Stereospecificity

17(R)-HDHA is not functionally equivalent to its 17(S) enantiomer, its downstream resolvins (e.g., AT-RvD1), or racemic (±)17-HDHA mixtures. The 17(R) stereoisomer is exclusively generated via aspirin-acetylated COX-2, producing an aspirin-triggered epimer series with distinct receptor engagement and signaling properties compared to the 15-LOX-derived 17(S) series [1]. In chiral-phase HPLC analysis of neuroblastoma cells, biologically derived 17-HDHA separates into 17(S) (64%) and 17(R) (36%) enantiomers, confirming that the two forms coexist but arise from distinct enzymatic pathways [2]. Moreover, direct comparative in vivo colitis studies demonstrate that 17(R)-HDHA exhibits lower efficacy than its downstream metabolite AT-RvD1, while operating via receptor-independent mechanisms unlike AT-RvD1 which requires ALX/FPR2 activation [3]. Procurement of racemic mixtures, 17(S)-HDHA, or downstream resolvins in place of 17(R)-HDHA will confound mechanistic studies of aspirin-dependent pro-resolution pathways.

17(S)-HDHA Different enzymatic origin (15-LOX vs. aspirin-acetylated COX-2); may not recapitulate aspirin-triggered pathway interpretation.

Racemic mixtures Presence of 17(S) obscures stereospecific signaling; may confound aspirin-dependent resolution pathway studies.

AT-RvD1 Downstream resolvin with ALX/FPR2-dependent mechanism; not a precursor substitute and may shift receptor pharmacology interpretation.

• [1] Serhan CN, Hong S, Gronert K, Colgan SP, Devchand PR, Mirick G, Moussignac RL. Resolvins: a family of bioactive products of omega-3 fatty acid transformation circuits initiated by aspirin treatment that counter proinflammation signals. J Exp Med. 2002;196(8):1025-1037. doi:10.1084/jem.20020760. View Source
• [2] Steric analysis of 17-HDHA generated by neuroblastoma cells. Chiral-phase HPLC data from PMC2830131 Figure 4. View Source
• [3] Bento AF, Claudino RF, Dutra RC, Marcon R, Calixto JB. Omega-3 fatty acid-derived mediators 17(R)-hydroxy docosahexaenoic acid, aspirin-triggered resolvin D1 and resolvin D2 prevent experimental colitis in mice. J Immunol. 2011;187(4):1957-1969. doi:10.4049/jimmunol.1101305. View Source

17(R)-HDHA Comparative Evidence

In Vivo Colitis Potency Comparison

In a head-to-head comparison using the DSS-induced colitis mouse model, systemic treatment with 17(R)-HDHA (nanogram range) demonstrated significant but lower efficacy compared to aspirin-triggered resolvin D1 (AT-RvD1). Both 17(R)-HDHA and AT-RvD1 improved disease activity index, body weight loss, colonic damage, and polymorphonuclear infiltration; however, the authors explicitly concluded that 'AT-RvD1 showed a higher potency than 17R-HDHA and RvD2 in preventing DSS-induced colitis' [1].

Colitis Model Potency

Head-to-head

AT-RvD1 showed higher reported potency than 17(R)-HDHA in preventing DSS-induced colitis (nanogram range).

Precursor vs. downstream resolvin not functionally interchangeable; supports endpoint-context selection.

Qualitative potency ranking; exact fold difference not reported.

Evidence Dimension	In vivo therapeutic efficacy in colitis model
Target Compound Data	17(R)-HDHA (nanogram dose range) significantly improved disease activity index, body weight, colonic damage, and PMN infiltration
Comparator Or Baseline	AT-RvD1 (nanogram dose range)
Quantified Difference	AT-RvD1 shows higher potency than 17(R)-HDHA (qualitative potency ranking; exact fold difference not reported in abstract)
Conditions	DSS-induced colitis mouse model; systemic treatment in nanogram range

Why This Matters

This direct head-to-head comparison establishes that 17(R)-HDHA has intrinsic pro-resolving activity but is not functionally interchangeable with its downstream metabolite AT-RvD1; procurement decisions must align with whether the experimental aim requires the precursor or the terminal bioactive mediator.

• [1] Bento AF, Claudino RF, Dutra RC, Marcon R, Calixto JB. Omega-3 fatty acid-derived mediators 17(R)-hydroxy docosahexaenoic acid, aspirin-triggered resolvin D1 and resolvin D2 prevent experimental colitis in mice. J Immunol. 2011;187(4):1957-1969. doi:10.4049/jimmunol.1101305. View Source

ALX/FPR2 Receptor Dependence

In a direct mechanistic comparison using bone marrow-derived macrophages stimulated with LPS, AT-RvD1 depended on lipoxin A4 receptor (ALX) activation to inhibit IL-6, MCP-1, IFN-γ, and TNF-α, whereas 'AT-RvD1, but not RvD2 or 17R-HDHA, depended on lipoxin A4 receptor (ALX) activation' [1]. ALX blockade reversed the beneficial effects of AT-RvD1 in DSS-induced colitis but did not affect 17(R)-HDHA activity [1].

Receptor Dependence

Head-to-head

AT-RvD1 activity depends on ALX activation; 17(R)-HDHA activity is ALX-independent.

Distinct receptor mechanism; not a surrogate for AT-RvD1 in ALX pathway studies.

ALX blockade reversed AT-RvD1 effects but not 17(R)-HDHA.

Evidence Dimension	ALX/FPR2 receptor dependence for cytokine inhibition
Target Compound Data	17(R)-HDHA activity not dependent on ALX activation
Comparator Or Baseline	AT-RvD1 activity dependent on ALX activation; blocked by ALX antagonism
Quantified Difference	Qualitative: ALX dependence present for AT-RvD1, absent for 17(R)-HDHA
Conditions	LPS-stimulated bone marrow-derived macrophages; ALX blockade in DSS colitis model

Why This Matters

17(R)-HDHA operates via a distinct receptor mechanism independent of ALX/FPR2, making it unsuitable as a substitute for AT-RvD1 in studies interrogating ALX-dependent resolution pathways; this differential pharmacology must inform reagent selection for pathway-specific investigations.

• [1] Bento AF, Claudino RF, Dutra RC, Marcon R, Calixto JB. Omega-3 fatty acid-derived mediators 17(R)-hydroxy docosahexaenoic acid, aspirin-triggered resolvin D1 and resolvin D2 prevent experimental colitis in mice. J Immunol. 2011;187(4):1957-1969. doi:10.4049/jimmunol.1101305. View Source

In Vivo Anti-Angiogenic Activity

In a direct functional comparison, 17(R)-HDHA reduced endothelial cell (EC) migration in a concentration-dependent manner and decreased EC tube formation. In vivo Matrigel sponge model studies confirmed that 'both 17R-HDHA or its downstream metabolite 17RResolvinD1 were able to decrease microvessels density' [1]. DHA in the presence of aspirin also reduced EC tube formation, an effect associated with increased 17-hydroxy-DHA production [1].

Anti-Angiogenic Activity

Cross-study comparable

Both 17(R)-HDHA and 17R-Resolvin D1 decreased microvessel density in Matrigel sponge model.

Direct activity independent of conversion; supports angiogenesis research context.

Exact percent reduction not specified.

Evidence Dimension	In vivo anti-angiogenic efficacy (microvessel density reduction)
Target Compound Data	17(R)-HDHA decreased microvessels density in Matrigel sponge model
Comparator Or Baseline	17R-Resolvin D1 (also decreased microvessel density); DHA + ASA (reduced EC tube formation)
Quantified Difference	Qualitative: both 17(R)-HDHA and 17R-Resolvin D1 active; exact percent reduction not specified in abstract
Conditions	Matrigel sponge model in mice; EC migration and tube formation assays in vitro

Why This Matters

17(R)-HDHA possesses direct anti-angiogenic activity independent of conversion to resolvins, distinguishing it from DHA alone and providing a rationale for its procurement in angiogenesis research where the aspirin-triggered precursor is of specific interest.

• [1] Vara-Messler M, Trevisi L, Zulato E, Ramaschi GE, Risé P, Pinna C, Indraccolo S, Sala A, Bolego C. Aspirin-triggered DHA metabolites inhibit angiogenesis. Front Pharmacol. 2025;16:1524980. doi:10.3389/fphar.2025.1524980. View Source

Aspirin-Acetylated COX-2 Biosynthetic Pathway

17(R)-HDHA is uniquely generated via aspirin-acetylated COX-2 metabolism of DHA, whereas 17(S)-HDHA is produced by 15-lipoxygenase (15-LOX) in the absence of aspirin [1][2]. In chiral-phase HPLC analysis of neuroblastoma cells, biologically derived 17-HDHA separated into 17(S) enantiomer (64%) and 17(R) enantiomer (36%), confirming the coexistence of both stereoisomers from distinct enzymatic routes [3].

Biosynthetic Origin

Class-level inference

17(R)-HDHA produced via aspirin-acetylated COX-2; 17(S):17(R) ratio 64:36 in neuroblastoma cells (chiral HPLC).

Definitive marker for aspirin-triggered pathway; 17(S) not equivalent.

Chiral-phase HPLC confirms stereospecific production.

Evidence Dimension	Enzymatic origin and stereochemistry
Target Compound Data	17(R)-HDHA: produced exclusively via aspirin-acetylated COX-2; 17(R) stereoisomer (36% in neuroblastoma cells)
Comparator Or Baseline	17(S)-HDHA: produced via 15-LOX; 17(S) stereoisomer (64% in neuroblastoma cells)
Quantified Difference	17(S):17(R) ratio = 64:36 in neuroblastoma cells under tested conditions
Conditions	SK-N-BE(2) neuroblastoma cells incubated with 10 μM DHA for 30 min; chiral-phase HPLC

Why This Matters

17(R)-HDHA is the definitive marker and precursor for aspirin-triggered pro-resolution pathways; its procurement is essential for studies investigating aspirin's unique acetylated-COX-2 pharmacology, as 17(S)-HDHA or racemic mixtures will not recapitulate this pathway-specific biochemistry.

• [1] Serhan CN, Hong S, Gronert K, Colgan SP, Devchand PR, Mirick G, Moussignac RL. Resolvins: a family of bioactive products of omega-3 fatty acid transformation circuits initiated by aspirin treatment that counter proinflammation signals. J Exp Med. 2002;196(8):1025-1037. doi:10.1084/jem.20020760. View Source
• [2] A defect in the activities of Δ6 and Δ5 desaturases and pro-resolution bioactive lipids in the pathobiology of non-alcoholic fatty liver disease. World J Gastroenterol. 2011; Figure 4. View Source
• [3] Steric analysis of 17-HDHA generated by neuroblastoma cells. Chiral-phase HPLC data from PMC2830131 Figure 4. View Source

TNFα-Induced IL-1β Inhibition in Glial Cells

17(R)-HDHA exhibits intrinsic biological activity independent of its conversion to resolvins, specifically inhibiting TNFα-induced IL-1β expression in human glioma cells [1]. This activity demonstrates that 17(R)-HDHA is not merely an inactive precursor but possesses direct anti-inflammatory effects. Notably, 17(S)-HDHA also inhibits TNFα-induced IL-1β in a human glial cell line with an IC50 of approximately 0.5 nM , indicating that both enantiomers share this activity though systematic enantiomeric potency comparison data are not available.

Glial IL-1β Inhibition

Data to verify

Both 17(R)-HDHA and 17(S)-HDHA inhibit TNFα-induced IL-1β; 17(S)-HDHA IC₅₀ ≈ 0.5 nM. No direct comparative data for 17(R).

Enantiomers share activity but direct comparison lacking; use for pathway-specific study context.

Quantitative IC₅₀ for 17(R)-HDHA not reported.

Evidence Dimension	Inhibition of TNFα-induced IL-1β expression
Target Compound Data	17(R)-HDHA: activity demonstrated (quantitative IC50 not reported in available sources)
Comparator Or Baseline	17(S)-HDHA: IC50 ≈ 0.5 nM in human glial cell line
Quantified Difference	No direct comparative quantitative data available; both enantiomers active
Conditions	Human glioma/glial cell lines; TNFα stimulation

Why This Matters

Both 17(R)-HDHA and 17(S)-HDHA possess direct anti-inflammatory activity; however, the absence of direct enantiomeric potency comparison limits definitive conclusions about relative efficacy, underscoring the need for 17(R)-HDHA procurement specifically when aspirin-triggered pathway interrogation is the experimental objective.

• [1] 17(R)-HDHA Product Information. GlpBio. Catalog GC41207. View Source

17(R)-HDHA Procurement & Applications

Aspirin-Triggered Pro-Resolution Pathways

17(R)-HDHA is the essential precursor reagent for studies of aspirin-triggered specialized pro-resolving mediator (SPM) biosynthesis. Since 17(R)-HDHA is produced exclusively via aspirin-acetylated COX-2 metabolism of DHA [1], its use is required to interrogate the unique biosynthetic circuitry initiated by aspirin treatment. Procurement of 17(S)-HDHA or racemic mixtures cannot substitute, as these do not recapitulate the aspirin-triggered epimer pathway [2].

Colitis and IBD Preclinical Models

17(R)-HDHA has demonstrated significant efficacy in reducing disease activity index, body weight loss, colonic damage, and polymorphonuclear infiltration in DSS-induced colitis when administered in the nanogram range [1]. However, AT-RvD1 shows higher potency in the same model [1]. Therefore, 17(R)-HDHA is the appropriate reagent for studies specifically requiring the precursor molecule (e.g., metabolic tracing or precursor-product relationship studies), whereas AT-RvD1 should be selected for maximal therapeutic efficacy assessment.

Angiogenesis & Endothelial Function in Cancer

17(R)-HDHA reduces endothelial cell migration in a concentration-dependent manner and decreases microvessel density in vivo [1]. This direct anti-angiogenic activity distinguishes it from DHA alone and positions 17(R)-HDHA as a key reagent for investigating the contribution of aspirin-triggered DHA metabolites to vascular biology and tumor angiogenesis [1].

Neuroinflammation & Glial Cell Biology

17(R)-HDHA inhibits TNFα-induced IL-1β expression in human glioma cells, demonstrating direct anti-neuroinflammatory activity [1]. While 17(S)-HDHA exhibits similar activity (IC50 ≈ 0.5 nM in glial cells) [2], procurement of 17(R)-HDHA is specifically warranted when the experimental design involves aspirin-treated systems or when stereospecific effects on glial cell function are of primary interest.

Application

Selection Property

Validation Focus

Aspirin-triggered pro-resolution pathway studies

17(R) enantiomer identity

Aspirin-acetylated COX-2 pathway specificity

Colitis disease-model endpoint studies

Precursor vs. downstream resolvin selection

Disease activity index endpoint monitoring

Angiogenesis research in tumor models

Direct anti-angiogenic activity context

Microvessel density endpoint assessment

Neuroinflammation and glial cell studies

Enantiomer-specific response in aspirin-treated systems

IL-1β expression endpoint monitoring

• [1] Bento AF, Claudino RF, Dutra RC, Marcon R, Calixto JB. Omega-3 fatty acid-derived mediators 17(R)-hydroxy docosahexaenoic acid, aspirin-triggered resolvin D1 and resolvin D2 prevent experimental colitis in mice. J Immunol. 2011;187(4):1957-1969. doi:10.4049/jimmunol.1101305. View Source
• [2] Vara-Messler M, Trevisi L, Zulato E, Ramaschi GE, Risé P, Pinna C, Indraccolo S, Sala A, Bolego C. Aspirin-triggered DHA metabolites inhibit angiogenesis. Front Pharmacol. 2025;16:1524980. doi:10.3389/fphar.2025.1524980. View Source
• [3] Serhan CN, Hong S, Gronert K, Colgan SP, Devchand PR, Mirick G, Moussignac RL. Resolvins: a family of bioactive products of omega-3 fatty acid transformation circuits initiated by aspirin treatment that counter proinflammation signals. J Exp Med. 2002;196(8):1025-1037. doi:10.1084/jem.20020760. View Source